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Compound of Interest |

Compound Name: 5-Hydroxy Flunixin-d3
Cat. No.: B15557027
Get Quote
\ J

Researchers and scientists handling 5-Hydroxy Flunixin-d3 must adhere to stringent disposal
protocols to ensure laboratory safety and environmental protection. This analytical standard, a
metabolite of the non-steroidal anti-inflammatory drug Flunixin, is categorized as a toxic
substance.[1] Proper disposal is not merely a procedural formality but a critical component of
responsible laboratory management, governed by regulations such as the Resource
Conservation and Recovery Act (RCRA).[2]

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for the specific compound. While a specific SDS for 5-Hydroxy Flunixin-d3 was not
located, data for the parent compound, Flunixin, and its derivatives indicate that it is toxic if
swallowed and may be fatal if inhaled.[1] Therefore, appropriate personal protective equipment
(PPE), including gloves, lab coat, and eye protection, should be worn at all times. All handling
of this compound should occur in a well-ventilated area, preferably within a chemical fume
hood.

Quantitative Hazard Summary
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For quick reference, the following table summarizes the key hazard information for compounds
structurally similar to 5-Hydroxy Flunixin-d3.

Hazard .
. GHS Code Description Source
Classification
Acute Oral Toxicity H301 Toxic if swallowed. [1]
Acute Inhalation .
o H330 Fatal if inhaled. [1]
Toxicity
Skin Irritation H315 Causes skin irritation. [1]
o Causes serious eye
Eye Irritation H319 o [1]
irritation.
Toxic to aquatic life
Aquatic Toxicity H411 with long lasting [1]

effects.

Step-by-Step Disposal Protocol

The disposal of 5-Hydroxy Flunixin-d3 must be managed as hazardous chemical waste.[2][3]
Adherence to the following procedural steps is essential for safe and compliant disposal.

o Waste Identification and Segregation:

o Treat all materials contaminated with 5-Hydroxy Flunixin-d3, including unused product,
empty containers, and disposable labware (e.g., pipette tips, vials), as hazardous waste.

o Segregate this waste stream from other laboratory waste to prevent accidental mixing with
incompatible chemicals.[2]

e Containerization:

o Use only chemically compatible and leak-proof containers for waste accumulation.[2] The
container must be in good condition and have a secure, tight-fitting lid.
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o The container should be clearly labeled as "Hazardous Waste" and should identify the
contents, including "5-Hydroxy Flunixin-d3" and any other chemicals present in the
waste.

e Accumulation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[3]

o The SAA must be under the control of laboratory personnel.
o Ensure the waste container is kept closed at all times, except when adding waste.[3]
e Disposal Request and Pickup:

o Once the container is full, or if the waste has been stored for the maximum allowable time
according to your institution's policies (often not to exceed one year), arrange for disposal
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste contractor.[3][4]

o Do not dispose of 5-Hydroxy Flunixin-d3 down the drain or in the regular trash.[2] This is
strictly prohibited and can lead to environmental contamination and regulatory violations.

o Documentation:

o Maintain accurate records of the waste generated, including the chemical name, quantity,
and date of disposal. This documentation is a key component of regulatory compliance.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-Hydroxy
Flunixin-d3.
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Caption: Disposal workflow for 5-Hydroxy Flunixin-d3.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of 5-
Hydroxy Flunixin-d3, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15557027/docs?utm_src=pdf-body#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027/docs?utm_src=pdf-body#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/msds/26644m.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/lesdid.pdf
https://www.benchchem.com/product/b15557027/docs#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027/docs#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027/docs#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027/docs#safeguarding-your-laboratory-proper-disposal-of-5-hydroxy-flunixin-d3
https://www.benchchem.com/product/b15557027?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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